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Compound of Interest

Compound Name: (-)-Dihydrojasmonic acid

Cat. No.: B1345552 Get Quote

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development

professionals delving into the core differences between (-)-dihydrojasmonic acid and its well-

studied precursor, jasmonic acid. This document provides an in-depth analysis of their chemical

properties, biosynthetic origins, and differential biological activities, supported by quantitative

data, detailed experimental protocols, and signaling pathway visualizations.

Core Distinctions: Structure and Physicochemical
Properties
Jasmonic acid (JA) and (-)-dihydrojasmonic acid (H2JA) are closely related oxylipin

phytohormones that play crucial roles in plant development and defense. The primary structural

difference lies in the saturation of the pentenyl side chain. Jasmonic acid possesses a cis-

double bond at the C-9 position, whereas in (-)-dihydrojasmonic acid, this bond is reduced,

resulting in a saturated pentyl side chain.[1][2] This seemingly minor modification significantly

impacts their physicochemical properties and, consequently, their biological efficacy.
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Property Jasmonic Acid
(-)-
Dihydrojasmonic
Acid

Reference(s)

Molecular Formula C₁₂H₁₈O₃ C₁₂H₂₀O₃ [2][3]

Molar Mass 210.27 g/mol 212.28 g/mol [2][3]

Chemical Structure

A cyclopentanone ring

with a carboxymethyl

group and a pentenyl

side chain containing

a C=C double bond.

A cyclopentanone ring

with a carboxymethyl

group and a saturated

pentyl side chain.

[1][2]

Biological Activity

Potent signaling

molecule involved in

plant defense, growth

regulation, and stress

responses.

Generally considered

to be a less

biologically active

derivative of jasmonic

acid.[4]

[4][5]

Biosynthesis: A Tale of Two Pathways
The biosynthesis of jasmonic acid is a well-elucidated process known as the octadecanoid

pathway, commencing from α-linolenic acid released from chloroplast membranes.[6][7][8] In

contrast, the formation of (-)-dihydrojasmonic acid is understood as a subsequent metabolic

conversion of jasmonic acid.

Jasmonic Acid Biosynthesis
The synthesis of JA is a multi-step enzymatic cascade occurring across different cellular

compartments:

Chloroplast:

Oxygenation: α-linolenic acid is oxygenated by 13-lipoxygenase (13-LOX) to form (13S)-

hydroperoxyoctadecatrienoic acid (13-HPOT).

Dehydration and Cyclization: Allene oxide synthase (AOS) converts 13-HPOT to an

unstable allene oxide, which is then cyclized by allene oxide cyclase (AOC) to produce 12-
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oxophytodienoic acid (OPDA).[7]

Peroxisome:

Reduction: OPDA is transported to the peroxisome and reduced by 12-oxophytodienoate

reductase 3 (OPR3).

β-Oxidation: The resulting compound undergoes three cycles of β-oxidation to shorten the

carboxylic acid side chain, yielding (+)-7-iso-jasmonic acid, which can then epimerize to

the more stable (-)-jasmonic acid.[6]

(-)-Dihydrojasmonic Acid Formation
(-)-Dihydrojasmonic acid is formed via the reduction of the double bond in the pentenyl side

chain of jasmonic acid. While this conversion is known to occur in plants and fungi, the specific

enzymes responsible for this reduction in planta are not as well characterized as the core JA

biosynthetic pathway. It is considered a metabolic derivative, potentially involved in the

catabolism or attenuation of the jasmonate signal.[4]
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1. Plant Tissue Collection
(Flash-freeze)

2. Extraction
(80% Methanol + Internal Standard)

3. Phase Separation
(Ethyl Acetate)

4. Derivatization
(Methylation)

5. GC-MS Analysis

6. Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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